Cas no 72245-41-1 (dodecyl (1R,2S,5S)-5-[8-(dodecyloxy)-8-oxooctyl]-2-hexylcyclohexanecarboxylate)

• Product Name: dodecyl (1R,2S,5S)-5-[8-(dodecyloxy)-8-oxooctyl]-2-hexylcyclohexanecarboxylate
• CAS No: 72245-41-1
• MF: C₄₅H₈₆O₄
• MW: 691.161955356598
• CID: 1757776
• PubChem ID: 3085769
• Update Time: 2025-04-21

dodecyl (1R,2S,5S)-5-[8-(dodecyloxy)-8-oxooctyl]-2-hexylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• dodecyl (1R,2S,5S)-5-[8-(dodecyloxy)-8-oxooctyl]-2-hexylcyclohexanecarboxylate
• dodecyl (1R,2S,5S)-5-(8-dodecoxy-8-oxooctyl)-2-hexylcyclohexane-1-carboxylate
• 72245-41-1
• Cyclohexaneoctanoic acid, [(dodecyloxy)carbonyl]-4-hexyl-, dodecyl ester
• Cyclohexaneoctanoic acid, ((dodecyloxy)carbonyl)-4-hexyl-, dodecyl ester

• Inchi： 1S/C45H86O4/c1-4-7-10-13-15-17-19-21-26-31-38-48-44(46)35-30-25-23-24-28-33-41-36-37-42(34-29-12-9-6-3)43(40-41)45(47)49-39-32-27-22-20-18-16-14-11-8-5-2/h41-43H,4-40H2,1-3H3/t41-,42-,43+/m0/s1
• InChI Key： JWKMYQVTPMFTTP-KWDKOVGYSA-N
• SMILES： O(CCCCCCCCCCCC)C([C@@H]1C[C@@H](CCCCCCCC(=O)OCCCCCCCCCCCC)CC[C@@H]1CCCCCC)=O

Computed Properties

• Exact Mass: 690.65298
• Monoisotopic Mass: 690.65261122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6